Cas no 2166538-14-1 (2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid)
2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2166538-14-1
- EN300-1969114
- 2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid
- 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid
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- Inchi: 1S/C11H10F2O2/c12-11(13,10(14)15)9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7H,4-5H2,(H,14,15)
- InChI Key: BQKKVWWEMUASLE-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1=CC=CC(=C1)C1CC1)F
Computed Properties
- Exact Mass: 212.06488588g/mol
- Monoisotopic Mass: 212.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1969114-1g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 1g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-5g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 5g |
$3273.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-10g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 10g |
$4852.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-0.05g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 0.05g |
$948.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-0.1g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 0.1g |
$993.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-0.25g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 0.25g |
$1038.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-0.5g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 0.5g |
$1084.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-1.0g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1969114-2.5g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 2.5g |
$2211.0 | 2023-09-16 | ||
| Enamine | EN300-1969114-5.0g |
2-(3-cyclopropylphenyl)-2,2-difluoroacetic acid |
2166538-14-1 | 5g |
$3977.0 | 2023-05-31 |
2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid
Research Brief on 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid (CAS: 2166538-14-1): Recent Advances and Applications
2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid (CAS: 2166538-14-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.
The compound's unique structural features, including the cyclopropylphenyl moiety and difluoroacetic acid group, contribute to its distinct physicochemical properties and biological interactions. Recent synthetic methodologies have focused on optimizing yield and purity, with particular attention to green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 85% yield, significantly higher than previous methods.
In terms of biological activity, 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid has shown promising results as a modulator of specific metabolic pathways. Research indicates its potential as an inhibitor of certain enzymes involved in inflammatory processes, with IC50 values in the low micromolar range. These findings suggest possible applications in developing anti-inflammatory agents, though further in vivo studies are needed to confirm efficacy and safety profiles.
The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2022-2023 covering its use in combination therapies. Notably, its incorporation into prodrug formulations has demonstrated improved bioavailability in preclinical models, addressing previous challenges with solubility and absorption. These developments position 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid as a valuable building block in drug discovery pipelines.
Ongoing research is exploring the compound's potential in targeted drug delivery systems. Recent work has investigated its conjugation with nanoparticles for enhanced tissue specificity, particularly in oncology applications. Preliminary results show promising tumor accumulation rates in animal models, though comprehensive toxicology studies are still underway. These advancements highlight the compound's versatility and the importance of continued investigation into its applications.
Quality control and analytical methods for 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid have also seen significant improvements. The development of robust HPLC-MS protocols has enabled more accurate quantification and impurity profiling, essential for pharmaceutical-grade production. These methodological advances support the compound's transition from research-scale to potential commercial production.
In conclusion, 2-(3-Cyclopropylphenyl)-2,2-difluoroacetic acid represents a compound of growing importance in medicinal chemistry and drug development. Its unique properties and demonstrated biological activities warrant continued research investment. Future directions likely include expanded structure-activity relationship studies, formulation optimization, and clinical translation of its most promising applications. The compound's trajectory suggests it may play an increasingly significant role in the development of next-generation therapeutics.
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